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Compound of Interest

Compound Name: 3-Methylchromone

Cat. No.: B1206851 Get Quote

Application Note: 3-Formyl-6-methylchromone is a valuable heterocyclic building block in

medicinal chemistry and materials science. The presence of the aldehyde group at the 3-

position and the methyl group at the 6-position of the chromone scaffold allows for a variety of

chemical modifications, making it a versatile precursor for the synthesis of more complex

molecules with potential biological activities. This document provides a detailed protocol for the

synthesis of 3-formyl-6-methylchromone, including the preparation of the key starting material,

2'-hydroxy-5'-methylacetophenone, and its subsequent conversion to the target compound via

the Vilsmeier-Haack reaction.

Quantitative Data Summary
The following table summarizes the key quantitative data for the synthesis of 3-formyl-6-

methylchromone and its precursor.
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Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Yield (%)
Melting
Point (°C)

Reference

2'-Hydroxy-5'-

methylacetop

henone

C₉H₁₀O₂ 150.17 ~76 50

General

Organic

Chemistry

Procedures

3-Formyl-6-

methylchrom

one

C₁₁H₈O₃ 188.18 73 173

Nandgaonkar

et al., Asian

J. Chem.,

2005

Experimental Protocols
This section provides detailed methodologies for the synthesis of the starting material and the

final product.

Protocol 1: Synthesis of 2'-Hydroxy-5'-
methylacetophenone via Fries Rearrangement
This protocol describes the synthesis of 2'-hydroxy-5'-methylacetophenone from p-cresyl

acetate, which can be prepared by the acetylation of p-cresol.

Materials:

p-Cresyl acetate

Anhydrous aluminum chloride (AlCl₃)

Ice-cold water

Hydrochloric acid (HCl)

Glacial acetic acid

Standard laboratory glassware and heating apparatus
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Procedure:

In a round-bottom flask, combine p-cresyl acetate (e.g., 50 mL) and anhydrous aluminum

chloride (e.g., 120 g).

Heat the reaction mixture in an oil bath at 120°C for 45 minutes.

After cooling, carefully decompose the reaction mixture by slowly adding it to ice-cold water

containing a small amount of hydrochloric acid.

A crude ketone will precipitate. To purify, dissolve the crude product in glacial acetic acid.

Induce crystallization by the dropwise addition of water with constant stirring.

Collect the resulting greenish-white solid by filtration, wash with cold water, and dry.

Protocol 2: Synthesis of 3-Formyl-6-methylchromone via
Vilsmeier-Haack Reaction
This protocol details the formylation of 2'-hydroxy-5'-methylacetophenone to yield 3-formyl-6-

methylchromone.[1]

Materials:

2'-Hydroxy-5'-methylacetophenone

Dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Ice-cold water

Ethanol

Standard laboratory glassware and stirring apparatus

Procedure:
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Cool dimethylformamide (e.g., 6.0 mL) in an ice-water bath.

To the cooled DMF, add 2'-hydroxy-5'-methylacetophenone (0.01 mol, 1.50 g) with vigorous

stirring.

Slowly add phosphorus oxychloride (0.025 mol, 2.3 mL) dropwise to the mixture, maintaining

the low temperature.

After the addition is complete, a thick, pink-colored mass will form. Allow the reaction mixture

to stand at room temperature overnight.

Decompose the reaction mixture by carefully pouring it into ice-cold water.

A solid product will precipitate. Collect the solid by filtration.

Recrystallize the crude product from ethanol to obtain pure 3-formyl-6-methylchromone as a

crystalline solid.[1] The yield for this reaction is reported to be 73%, with a melting point of

173°C.[1]

Visualizations
Reaction Pathway
The Vilsmeier-Haack reaction proceeds through the formation of the Vilsmeier reagent, an

electrophilic iminium species, which then reacts with the enolate of the acetophenone to build

the chromone ring and introduce the formyl group.
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Vilsmeier Reagent Formation

Chromone Synthesis

DMF

Vilsmeier Reagent
[ClCH=N(CH₃)₂]⁺Cl⁻

+ POCl₃

POCl₃

2'-Hydroxy-
5'-methylacetophenone Iminium Salt Intermediate

+ Vilsmeier Reagent
3-Formyl-6-methylchromone

Hydrolysis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
2'-Hydroxy-5'-methylacetophenone,

DMF, POCl₃

1. Mix Acetophenone and DMF
in an ice bath

2. Add POCl₃ dropwise
with vigorous stirring

3. React overnight
at room temperature

4. Decompose with
ice-cold water

5. Filter the precipitate

6. Recrystallize from ethanol

End:
Pure 3-Formyl-6-methylchromone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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